Cas no 408526-38-5 (3,4,5-trihydroxypentanal)

• Product Name: 3,4,5-trihydroxypentanal
• CAS No: 408526-38-5
• MF: C₅H₁₀O₄
• MW: 134.130502223969
• MDL: MFCD24390164
• CID: 5228472
• PubChem ID: 10786
• Update Time: 2025-05-30

3,4,5-trihydroxypentanal Chemical and Physical Properties

Names and Identifiers

• Pentose, 2-deoxy-
• 3,4,5-trihydroxypentanal

• MDL： MFCD24390164
• Inchi： 1S/C5H10O4/c6-2-1-4(8)5(9)3-7/h2,4-5,7-9H,1,3H2
• InChI Key： ASJSAQIRZKANQN-UHFFFAOYSA-N
• SMILES： O=CCC(C(CO)O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3,4,5-trihydroxypentanal

3,4,5-Trihydroxypentanal (CAS No. 408526-38-5): A Versatile Compound with Broad Applications

3,4,5-Trihydroxypentanal (CAS No. 408526-38-5) is a polyhydroxy aldehyde that has garnered significant attention in both academic and industrial research due to its unique chemical structure and diverse applications. This compound, characterized by its three hydroxyl groups and an aldehyde functionality, serves as a key intermediate in the synthesis of various bioactive molecules and specialty chemicals. Its relevance spans across multiple fields, including pharmaceuticals, cosmetics, and food science, making it a compound of high interest in contemporary research.

The chemical structure of 3,4,5-trihydroxypentanal features a five-carbon backbone with hydroxyl groups at the 3rd, 4th, and 5th positions, and an aldehyde group at the 1st position. This arrangement imparts the molecule with high reactivity and the ability to participate in numerous chemical transformations. Researchers often explore its potential as a building block for synthesizing complex carbohydrates, glycoconjugates, and other derivatives with potential therapeutic benefits. The compound’s ability to form stable glycosidic bonds makes it particularly valuable in glycobiology studies.

In the pharmaceutical industry, 3,4,5-trihydroxypentanal derivatives are investigated for their potential as anti-inflammatory, antioxidant, and antimicrobial agents. Recent studies have highlighted its role in the development of novel drug candidates targeting metabolic disorders and age-related diseases. The compound’s polyhydroxy nature contributes to its ability to scavenge free radicals, a property that is highly sought after in the design of antioxidant therapies. Additionally, its structural similarity to naturally occurring sugars allows it to mimic biological molecules, enhancing its utility in drug discovery.

The cosmetic industry has also shown interest in 3,4,5-trihydroxypentanal due to its moisturizing and skin-conditioning properties. Its hygroscopic nature enables it to retain water, making it an effective ingredient in hydrating formulations. Furthermore, its potential to inhibit oxidative stress in skin cells has led to its inclusion in anti-aging products. As consumers increasingly demand natural and sustainable ingredients, this compound’s compatibility with green chemistry principles positions it as a promising candidate for future cosmetic innovations.

In food science, 3,4,5-trihydroxypentanal is explored for its role as a flavor enhancer and preservative. Its aldehyde group can participate in Maillard reactions, contributing to the development of desirable flavors and aromas in processed foods. Moreover, its antioxidant properties may help extend the shelf life of perishable products by preventing lipid oxidation. With the growing trend toward clean-label ingredients, this compound’s natural origin and multifunctionality align well with industry demands.

The synthesis of 3,4,5-trihydroxypentanal typically involves the oxidation of corresponding polyols or the reduction of higher carbonyl compounds. Advances in catalytic methods have improved the efficiency and selectivity of these processes, enabling large-scale production with minimal environmental impact. Researchers continue to explore greener synthetic routes, such as enzymatic catalysis and biocatalysis, to further enhance the sustainability of its production.

Market trends indicate a rising demand for 3,4,5-trihydroxypentanal and its derivatives, driven by its expanding applications in high-growth sectors. The compound’s versatility and biocompatibility make it a valuable asset in the development of next-generation materials and therapeutics. As industries prioritize sustainability and innovation, the significance of this compound is expected to grow, solidifying its position as a key player in the chemical landscape.

In conclusion, 3,4,5-trihydroxypentanal (CAS No. 408526-38-5) is a multifaceted compound with wide-ranging applications in pharmaceuticals, cosmetics, and food science. Its unique chemical properties and compatibility with sustainable practices underscore its potential for future advancements. Ongoing research and technological innovations will likely uncover new uses for this remarkable molecule, further cementing its importance in scientific and industrial communities.